H-Arg-Arg-Arg-OH Acetate
Overview
Description
H-Arg-Arg-Arg-OH Acetate is a synthetic peptide derived from the amino acid arginine, and is a useful molecule for scientific research. This peptide can be used in a variety of laboratory experiments, and has a variety of applications in the fields of biochemistry and physiology. This article will discuss the synthesis method of this compound, its mechanism of action, its biochemical and physiological effects, the advantages and limitations for lab experiments, and will provide a list of potential future directions for research and development.
Scientific Research Applications
Radical Intermediates in Arginine Reactions
Research conducted by Ito et al. (2009) explored the kinetics of l-arginine (Arg) reactions with hydroxyl radicals (OH) and sulfate radical anions (SO4−). The study utilized pulse radiolysis to investigate hydrogen abstraction from Arg by OH, highlighting the formation of various Arg radicals with differing redox properties (Ito, Morimoto, Fujita, & Nishimoto, 2009).
Synthesis of Corticotropin Peptides
Inouye and Watanabe (1977) synthesized derivatives related to corticotropin peptides, employing intermediates like H–Arg(NO2)–Arg(NO2)–Pro–OH. This study provided insights into peptide synthesis processes, particularly highlighting the minimization of racemization risk in saponification (Inouye & Watanabe, 1977).
Argireline Acetate Synthesis and Kinetics
Liang-lian (2013) focused on synthesizing Argireline Acetate, specifically addressing the condensation reactions involving sterically hindered amino acids like Fmoc-Arg(Pbf)-OH. The study provides valuable data on reaction kinetics and optimal conditions for Argireline Acetate synthesis, contributing to the industrial production of such compounds (Liang-lian, 2013).
Biocatalysis for Hydroxyarginine Production
A study by Mao et al. (2020) presented a novel approach for producing 3-Hydroxyarginine (3-OH-Arg), an important intermediate in viomycin synthesis. This work showcased the integration of protein engineering and recombinant whole-cell biocatalysis for efficient 3-OH-Arg production, offering promising avenues for commercial hydroxylated amino acid production (Mao, Liu, Gao, Zhu, Sun, Lu, & Qin, 2020).
Oxidation of Amino Acid Derivatives
Research by Uranga et al. (2018) explored the oxidation of amino acids, including Arg, by hydroxyl radicals. The study, using density functional theory, provided insights into the oxidation mechanisms and the formation of various intermediates and products, crucial for understanding amino acid interactions under oxidative stress (Uranga, Mujika, Grande-Aztatzi, & Matxain, 2018).
Properties
IUPAC Name |
acetic acid;(2S)-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H38N12O4.C2H4O2/c19-10(4-1-7-26-16(20)21)13(31)29-11(5-2-8-27-17(22)23)14(32)30-12(15(33)34)6-3-9-28-18(24)25;1-2(3)4/h10-12H,1-9,19H2,(H,29,31)(H,30,32)(H,33,34)(H4,20,21,26)(H4,22,23,27)(H4,24,25,28);1H3,(H,3,4)/t10-,11-,12-;/m0./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUZMVWXLLXNJBR-LFELFHSZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C(CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CCCN=C(N)N)C(=O)O)N)CN=C(N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O.C(C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N)CN=C(N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H42N12O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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